Cas no 1805043-07-5 (3-Chloromethyl-2-cyano-4-ethylphenylacetic acid)

• Product Name: 3-Chloromethyl-2-cyano-4-ethylphenylacetic acid
• CAS No: 1805043-07-5
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 5009346
• Update Time: 2025-06-15

3-Chloromethyl-2-cyano-4-ethylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-2-cyano-4-ethylphenylacetic acid

• Inchi： 1S/C12H12ClNO2/c1-2-8-3-4-9(5-12(15)16)11(7-14)10(8)6-13/h3-4H,2,5-6H2,1H3,(H,15,16)
• InChI Key： PPPAOPKPSOTWQZ-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=C(CC(=O)O)C=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.3
• Topological Polar Surface Area: 61.1

Additional information on 3-Chloromethyl-2-cyano-4-ethylphenylacetic acid

Introduction to 3-Chloromethyl-2-cyano-4-ethylphenylacetic Acid (CAS No. 1805043-07-5)

3-Chloromethyl-2-cyano-4-ethylphenylacetic acid (CAS No. 1805043-07-5) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents and as a key intermediate in synthetic pathways. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to 3-Chloromethyl-2-cyano-4-ethylphenylacetic acid.

Chemical Structure and Properties: 3-Chloromethyl-2-cyano-4-ethylphenylacetic acid is a substituted phenylacetic acid with a molecular formula of C₁₁H₁₁ClN₂O₂. The compound features a phenyl ring substituted with a chloromethyl group at the 3-position, a cyano group at the 2-position, and an ethyl group at the 4-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule. For instance, the cyano group contributes to its high reactivity and potential for further functionalization, while the chloromethyl group can serve as a reactive site for various chemical transformations.

Synthesis Methods: The synthesis of 3-Chloromethyl-2-cyano-4-ethylphenylacetic acid has been explored through several routes, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 4-ethylbenzaldehyde with malononitrile to form an intermediate nitrile, which is then subjected to chloromethylation followed by hydrolysis to yield the final product. Another method involves the use of transition-metal catalysis to achieve selective functionalization of the phenyl ring. Recent advancements in green chemistry have also led to the development of environmentally friendly synthetic protocols that minimize waste and reduce the use of hazardous reagents.

Biological Activities: The biological activities of 3-Chloromethyl-2-cyano-4-ethylphenylacetic acid have been investigated in various preclinical studies. Research has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). Additionally, preliminary studies have indicated that it may possess antitumor activity by inhibiting specific signaling pathways involved in cancer cell proliferation and survival. These findings highlight the potential therapeutic applications of 3-Chloromethyl-2-cyano-4-ethylphenylacetic acid in both inflammation and cancer.

Clinical Trials and Research Developments: While 3-Chloromethyl-2-cyano-4-ethylphenylacetic acid is still in the early stages of clinical evaluation, several ongoing studies are exploring its safety and efficacy in human subjects. Phase I clinical trials have demonstrated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. Further clinical trials are currently underway to assess its effectiveness in treating specific conditions such as rheumatoid arthritis and colorectal cancer. These trials are expected to provide valuable insights into the pharmacokinetics, pharmacodynamics, and overall therapeutic potential of 3-Chloromethyl-2-cyano-4-ethylphenylacetic acid.

Potential Applications in Drug Development: The unique structural features and biological activities of 3-Chloromethyl-2-cyano-4-ethylphenylacetic acid make it an attractive candidate for drug development. Its anti-inflammatory properties suggest potential applications in chronic inflammatory disorders, while its antitumor activity could be leveraged in oncology research. Additionally, the compound's reactivity and functional groups offer opportunities for derivatization to enhance its pharmacological profile or develop prodrugs with improved bioavailability. Ongoing research is focused on optimizing its chemical structure to achieve better therapeutic outcomes with reduced side effects.

Safety Considerations and Regulatory Status: As with any new chemical entity, safety considerations are paramount in the development and use of 3-Chloromethyl-2-cyano-4-ethylphenylacetic acid. Preclinical toxicology studies have shown that it exhibits low toxicity at relevant concentrations. However, comprehensive safety assessments are ongoing to ensure its suitability for clinical use. Regulatory agencies such as the FDA and EMA are closely monitoring the progress of clinical trials to evaluate its safety profile and determine its regulatory status.

FUTURE PERSPECTIVES AND CONCLUSIONS: The future prospects for 3-Chloromethyl-2-cyano-4-ethylphenylacetic acid are promising given its diverse biological activities and potential therapeutic applications. Continued research efforts will focus on elucidating its mechanisms of action, optimizing its chemical structure, and advancing it through clinical trials. As more data becomes available, it is anticipated that this compound will play a significant role in addressing unmet medical needs in areas such as inflammation and cancer.